![molecular formula C21H26N2O3 B7430459 Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate](/img/structure/B7430459.png)
Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate, also known as DEACMP or Compound A, is a synthetic compound that has been the subject of extensive scientific research due to its potential use as a therapeutic agent. This compound belongs to the class of N-aryl carbamates and has been shown to have promising applications in various fields such as cancer research, drug development, and neuroscience.
Mechanism of Action
The mechanism of action of Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. This leads to the disruption of the microtubule network and subsequent cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which play a key role in gene expression and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In addition, this compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that are essential for tumor growth and metastasis. In the brain, this compound has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate has several advantages and limitations for lab experiments. One of the main advantages is its potent anti-tumor activity against a variety of cancer cell lines, which makes it a promising lead compound for the development of new cancer drugs. Additionally, this compound has been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, one of the main limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate. One area of research is the development of new drugs based on the structure of this compound with improved efficacy and safety profiles. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on gene expression and regulation. Finally, the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease warrants further investigation.
Synthesis Methods
The synthesis of Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate involves a series of chemical reactions that are carried out in a laboratory setting. The method involves the reaction of 4-(diethylamino)aniline with methyl 3-bromo-4'-nitrobenzoate, followed by reduction and subsequent coupling with 4-aminobenzoyl chloride. The final product is obtained through esterification of the resulting acid with methanol.
Scientific Research Applications
Methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate has been extensively studied for its potential use as a therapeutic agent in various fields such as cancer research, drug development, and neuroscience. In cancer research, this compound has been shown to exhibit potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. In drug development, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In neuroscience, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
methyl 3-[4-[[4-(diethylamino)phenyl]carbamoyl]phenyl]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-4-23(5-2)19-13-11-18(12-14-19)22-21(25)17-9-6-16(7-10-17)8-15-20(24)26-3/h6-7,9-14H,4-5,8,15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNFDETBFMXJYEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CCC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.